Cas no 2803864-53-9 (1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate)

• Product Name: 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate
• CAS No: 2803864-53-9
• MF: C₁₇H₂₄BrNO₅
• MW: 402.280164718628
• CID: 6041050
• Update Time: 2025-05-26

1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate

• Inchi： 1S/C17H24BrNO5/c1-16(2,3)23-14(20)10-22-13-8-11(18)7-12(9-13)19-15(21)24-17(4,5)6/h7-9H,10H2,1-6H3,(H,19,21)
• InChI Key： BGIPCUMUCZMFRB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC(NC(OC(C)(C)C)=O)=CC(Br)=C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 408.8±40.0 °C(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate

1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate (CAS No. 2803864-53-9): An Overview

1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate (CAS No. 2803864-53-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a tert-butoxycarbonyl (Boc) protecting group, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for the selective modification of other functional groups within the molecule, which is crucial for the stepwise construction of complex organic compounds. The presence of the Boc group in 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate makes it an excellent starting material for the synthesis of peptides and other nitrogen-containing compounds.

The brominated aromatic ring in this compound is another key feature that contributes to its versatility. Bromine is a common leaving group in organic reactions, and its presence allows for a wide range of substitution and coupling reactions. This makes 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate particularly useful in the development of new pharmaceuticals and agrochemicals.

In recent studies, this compound has been investigated for its potential as an intermediate in the synthesis of novel anticancer agents. For example, researchers at the University of California have reported the use of 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate in the preparation of targeted therapies for breast cancer. The brominated aromatic ring was found to enhance the binding affinity of the final product to specific receptors on cancer cells, thereby improving its therapeutic efficacy.

Beyond its applications in cancer research, this compound has also shown promise in the development of antiviral drugs. A study published in the Journal of Medicinal Chemistry highlighted the use of 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate as a key intermediate in the synthesis of inhibitors for viral proteases. The Boc protecting group was crucial in controlling the reactivity during the synthesis process, ensuring high yields and purity of the final product.

The physical and chemical properties of 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and purification techniques.

Safety considerations are an important aspect when handling this compound. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to store 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn during handling to minimize exposure risks.

In conclusion, 1,1-Dimethylethyl 2-[3-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]acetate (CAS No. 2803864-53-9) is a versatile and valuable compound with significant potential applications in pharmaceutical and chemical research. Its unique structural features make it an excellent intermediate for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern scientific endeavors.